Cas no 730971-44-5 (1,4-dibromo-2-isocyanobenzene)

• Product Name: 1,4-dibromo-2-isocyanobenzene
• CAS No: 730971-44-5
• MF: C₇H₃Br₂N
• MW: 260.913419961929
• CID: 1765067
• PubChem ID: 2758044
• Update Time: 2025-11-02

1,4-dibromo-2-isocyanobenzene Chemical and Physical Properties

Names and Identifiers

• 2,5-DIBROMOPHENYLISOCYANIDE
• 2,5-DIBROMPHENYLISOCYANIDE;
• 1,4-dibromo-2-isocyanobenzene
• 2,5-DIBROMPHENYLISOCYANIDE

• Inchi： 1S/C7H3Br2N/c1-10-7-4-5(8)2-3-6(7)9/h2-4H
• InChI Key： CCBGBEIEUNZOTH-UHFFFAOYSA-N
• SMILES： [N+](C1C=C(Br)C=CC=1Br)#[C-]

Computed Properties

• Exact Mass: 258.86300

Experimental Properties

• PSA: 0.00000
• LogP: 2.99310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1,4-dibromo-2-isocyanobenzene

Comprehensive Analysis of 1,4-Dibromo-2-isocyanobenzene (CAS No. 730971-44-5): Properties, Applications, and Industry Trends

1,4-Dibromo-2-isocyanobenzene (CAS No. 730971-44-5) is a specialized aromatic compound gaining attention in pharmaceutical intermediates and material science. This halogenated isocyanate derivative features a benzene ring substituted with two bromine atoms at the 1 and 4 positions and an isocyanato group at the 2 position. Its unique structure enables versatile reactivity, particularly in cross-coupling reactions and polymer modification, aligning with current research trends in sustainable chemistry and high-performance materials.

The compound’s molecular formula (C7H3Br2NO) and weight (280.92 g/mol) make it a valuable building block for synthesizing complex organic frameworks. Recent studies highlight its role in developing OLED materials and bioactive molecules, addressing growing demand in electronics and life sciences. Researchers frequently search for "1,4-dibromo-2-isocyanobenzene synthesis" and "CAS 730971-44-5 applications," reflecting industry interest in scalable production methods.

From a green chemistry perspective, 1,4-dibromo-2-isocyanobenzene is investigated for atom-efficient transformations. Its bromine substituents facilitate palladium-catalyzed couplings, such as Suzuki-Miyaura reactions, which are pivotal for creating carbon-carbon bonds in drug discovery. Environmental concerns drive queries like "eco-friendly handling of halogenated isocyanates," prompting innovations in solvent-free protocols and catalytic recycling.

In material science, the compound’s rigid aromatic core enhances thermal stability in polyurethanes and epoxy resins. Manufacturers exploring "heat-resistant polymers" and "flame-retardant additives" often evaluate this derivative. Its compatibility with click chemistry (e.g., azide-alkyne cycloaddition) further expands utility in modular material design, a trending topic in nanotechnology forums.

Quality control of CAS 730971-44-5 requires precise analytical techniques. HPLC and GC-MS are standard for purity verification, while FTIR confirms the isocyanate functional group (characteristic peak ~2270 cm^-1). Storage recommendations emphasize anhydrous conditions to prevent hydrolysis—common queries include "stability of isocyanobenzene derivatives" and "moisture-sensitive compound handling."

Emerging applications in agrochemicals and dye chemistry leverage the compound’s electrophilic reactivity. Patent analyses reveal its use in photoactive dyes for solar cells, correlating with searches for "organic photovoltaic materials." The rise of AI-assisted molecular design has also increased computational studies on its electronic properties, addressing queries about "HOMO-LUMO gaps in halogenated aromatics."

Regulatory compliance remains critical; while not classified as hazardous under major frameworks, proper PPE protocols (gloves, goggles) are advised during handling. Safety data sheets emphasize ventilation due to potential vapor irritation—a frequent concern in laboratory safety forums. Sustainable disposal methods, such as catalytic degradation, are actively researched to align with circular economy principles.

Market projections indicate growth for 1,4-dibromo-2-isocyanobenzene, driven by Asia-Pacific R&D investments. Suppliers increasingly address "bulk pricing for CAS 730971-44-5" requests, reflecting industrial-scale demand. Custom synthesis services now offer isotope-labeled variants (e.g., ¹³C) for mechanistic studies, catering to advanced research needs.

In summary, 1,4-dibromo-2-isocyanobenzene exemplifies the intersection of traditional organic chemistry and modern applications. Its adaptability across drug development, smart materials, and renewable energy sectors ensures continued relevance, with ongoing studies optimizing its synthetic accessibility and environmental profile.